Cas no 1507-14-8 (1H-Purine-2,6-dione,3,7-dihydro-1-(2-hydroxyethyl)-3,7-dimethyl-)

• Product Name: 1H-Purine-2,6-dione,3,7-dihydro-1-(2-hydroxyethyl)-3,7-dimethyl-
• CAS No: 1507-14-8
• MF: C₉H₁₂N₄O₃
• MW: 224.216581344604
• CID: 180039
• PubChem ID: 200304
• Update Time: 2025-04-19

1H-Purine-2,6-dione,3,7-dihydro-1-(2-hydroxyethyl)-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,7-dihydro-1-(2-hydroxyethyl)-3,7-dimethyl-
• 3,7-Dihydro-1-(2-hydroxyethyl)-3,7-dimethyl-1H-purine-2,6-dione (9CI)
• 1-(2-hydroxyethyl)-3,7-dimethylpurine-2,6-dione
• 1-(2-Hydroxyethyl)-3,7-dimethylxanthine
• 1-(2-Hydroxyethyl)theobromine
• 3,7-Dihydro-1-(2-hydroxyethyl)-3,7-dimethyl-1H-purine-2,6-dione
• SCHEMBL7384282
• 1-(beta-Oxyaethyl)-theobromin
• Oxyaethyltheobromin
• 1507-14-8
• 1-(beta-Oxyaethyl)-theobromin [German]
• DTXSID60164596
• Oxyaethyltheobromin [German]
• Theobromine, 1-(2-hydroxyethyl)-
• Oxyethyltheobromine
• BRN 0250519
• 1H-Purine-2,6-dione, 3,7-dihydro-1-(2-hydroxyethyl)-3,7-dimethyl-
• 4-26-00-02356 (Beilstein Handbook Reference)

• Inchi： 1S/C9H12N4O3/c1-11-5-10-7-6(11)8(15)13(3-4-14)9(16)12(7)2/h5,14H,3-4H2,1-2H3
• InChI Key： RXONRYRTUQKSNI-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2C)N(C)C(N1CCO)=O

Computed Properties

• Exact Mass: 224.09106
• Monoisotopic Mass: 224.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 502.1°Cat760mmHg
• Flash Point: 257.5°C
• Refractive Index: 1.683
• PSA: 78.67